Cas no 76867-09-9 ( )
structure
Product name:
Chemical and Physical Properties
Names and Identifiers
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- NSC234670
- AC1L7QC1
- NSC-234670
- DTXSID40310953
- 76867-09-9
-
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- Inchi： InChI=1S/C13H13IN4O4/c14-6-3-18(13-10(21)9(20)7(4-19)22-13)12-8(6)11-15-1-2-17(11)5-16-12/h1-3,5,7,9-10,13,19-21H,4H2
- InChI Key： VRJRFDLDHXHDCM-UHFFFAOYSA-N
- SMILES： C1=CN2C=NC3=C(C2=N1)C(=CN3C4C(C(C(O4)CO)O)O)I
Computed Properties
- Exact Mass: 415.99800
- Monoisotopic Mass: 415.99815g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 22
- Rotatable Bond Count: 2
- Complexity: 433
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 4
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 105Ų
- XLogP3: 0.6
Experimental Properties
- PSA: 105.04000
- LogP: -0.09990
Related Literature
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Yichao Gu,Xueliang Sun,Bin Wan,Zhuoer Lu,Yanghui Zhang Chem. Commun., 2020,56, 10942-10945
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2. Atomic-layered Pt clusters on S-vacancy rich MoS2−x with high electrocatalytic hydrogen evolution†Jiafu Chen Chem. Commun., 2021,57, 7011-7014
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Conrad Fischer,Tobias Gruber,Wilhelm Seichter,Edwin Weber Org. Biomol. Chem., 2011,9, 4347-4352
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Guangchen Li,Tongliang Zhou,Albert Poater,Luigi Cavallo,Steven P. Nolan,Michal Szostak Catal. Sci. Technol., 2020,10, 710-716
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Jennifer L. Bartels,Peng Lu,Amy Walker,Karl Maurer,Kevin D. Moeller Chem. Commun., 2009, 5573-5575
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